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Compound of Interest

Compound Name: Fenoxycarb-13C6

Cat. No.: B12410062

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies for Fenoxycarb-13C6, an isotopically labeled form of the insect
growth regulator Fenoxycarb. This document is intended for researchers, scientists, and
professionals in drug development and environmental analysis who utilize stable isotope-
labeled compounds as internal standards for quantitative analysis.

Chemical Properties

Fenoxycarb-13C6 is a stable isotope-labeled analog of Fenoxycarb, where six carbon atoms
in the phenyl ring have been replaced with Carbon-13 isotopes. This labeling provides a distinct
mass signature, making it an ideal internal standard for mass spectrometry-based analytical
techniques. The physical and chemical properties of Fenoxycarb-13C6 are summarized below,
alongside the properties of its unlabeled counterpart for comparison.

Table 1: General and Chemical Properties of Fenoxycarb-13C6 and Fenoxycarb
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Property Fenoxycarb-13C6 Fenoxycarb (unlabeled)
ethyl N-[2-(4- ethyl N-[2-(4-

IUPAC Name phenoxyphenoxy)ethyllcarbam  phenoxyphenoxy)ethyl]carbam
ate-d6 ate[1][2]
Not explicitly available, 72490-

CAS Number 72490-01-8
01-8 for unlabeled[1][2][3]

Molecular Formula 13C6C11H19NO4 C17H19NO4

Molecular Weight 307.29 g/mol 301.34 g/mol

Canonical SMILES

CCOC(=0)NCCOC1=CC=C(C
=C1)0OC2=CC=CC=C2

CCOC(=0)NCCOC1=CC=C(C
=C1)0OC2=CC=CC=C2

HJUFTIJOISQSKQ-

HJUFTIJOISQSKQ-

InChl Key
UHFFFAOYSA-N UHFFFAOYSA-N
Appearance White crystalline solid White crystalline solid
' Analytical standard grade
Purity > 98.0% ]
available
Isotopic Enrichment > 99% 13C Not Applicable

Stability

Stable for = 1 year under

recommended storage

Stable under recommended

storage conditions

Table 2: Solubility and Physical Constants of Fenoxycarb
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Property Value Conditions

Water Solubility 6.00 mg/L at 20 °C
Soluble in ethanol (510 g/L),

Solubility in Organic Solvents acetone (770 g/L), toluene at 25 °C
(630 g/L), n-octanol (130 g/L)

Slightly soluble in n-hexane
at 25 °C

(5.3 g/L)

Melting Point 53-54 °C Not specified

Vapor Pressure 0.0078 mPa at 20 °C

Octanol-Water Partition -
4.3010 Not specified

Coefficient (logP)

Chemical Structure

The chemical structure of Fenoxycarb consists of a carbamate functional group linked to a

phenoxyphenoxy ethyl moiety. In Fenoxycarb-13C6, six carbon atoms on one of the phenyl

rings are substituted with 13C isotopes.
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Caption: Chemical structure of Fenoxycarb-13C6.

Experimental Protocols
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While the specific synthesis protocol for Fenoxycarb-13C6 is proprietary to the manufacturers,
a general synthesis for unlabeled Fenoxycarb has been described. A plausible route for the
labeled compound would involve the use of a 13Ce-labeled precursor. A general multi-step
synthesis for Fenoxycarb is as follows:

 Etherification: 4-phenoxyphenol is reacted with 2-chloroethylamine to form the intermediate,
2-(4-phenoxyphenoxy)ethylamine.

o Carbamate Formation: The intermediate is then reacted with ethyl chloroformate in the
presence of a base, such as triethylamine, to yield Fenoxycarb. This reaction is typically
performed in an organic solvent like dichloromethane under anhydrous conditions.

For the synthesis of Fenoxycarb-13C6, a potential starting material would be [3Cs]-phenol,
which can be used to synthesize the labeled 4-phenoxyphenol precursor.

A common application for Fenoxycarb-13C6 is as an internal standard in the quantification of
Fenoxycarb residues in various matrices. A typical workflow for such an analysis using High-
Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is outlined below.

Workflow for Fenoxycarb Residue Analysis
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Caption: General workflow for the analysis of Fenoxycarb residues.
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Detailed Experimental Steps:

o Sample Preparation: A representative sample (e.qg., fruit, vegetable, or soil) is homogenized.
A known amount of Fenoxycarb-13C6 internal standard is added to the homogenized
sample.

o Extraction: The target analyte and the internal standard are extracted from the matrix using
an organic solvent such as acetone or methanol.

 Partitioning: The extract is then subjected to liquid-liquid partitioning, for instance, with
dichloromethane, to separate the analytes from water-soluble components.

o Cleanup: To remove interfering matrix components, the extract is purified using column
chromatography, commonly with a Florisil stationary phase.

e Analysis: The purified extract is concentrated and analyzed by a suitable instrumental
technique, such as High-Performance Liquid Chromatography coupled with a Mass
Spectrometer (HPLC-MS) or a UV detector. Quantification is achieved by comparing the
signal of the native Fenoxycarb to that of the known concentration of the Fenoxycarb-13C6
internal standard.

A fast HPLC method has also been developed for the determination of Fenoxycarb in
veterinary shampoo using a fused-core column. This method involves sample dilution with the
mobile phase followed by direct injection into the HPLC system.

Applications

Fenoxycarb-13C6 is primarily used as an internal standard in analytical laboratories for the
accurate quantification of Fenoxycarb in environmental and biological samples. Its use in
isotope dilution mass spectrometry allows for the correction of matrix effects and variations in
sample preparation and instrument response, leading to highly accurate and precise
measurements. This is crucial for regulatory monitoring of pesticide residues in food and the
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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